Cas no 1501628-94-9 (1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol)
1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol is a fluorinated and chlorinated aromatic alcohol with potential applications as an intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances reactivity and selectivity in electrophilic substitution and coupling reactions. The presence of the hydroxyl group allows for further functionalization, making it a versatile building block for derivatization. The compound's stability under standard conditions and well-defined purity profile ensure consistent performance in synthetic workflows. Its utility in constructing complex molecules, particularly in medicinal chemistry, stems from its balanced lipophilicity and steric properties, facilitating targeted modifications in drug discovery and development.
1501628-94-9 structure
Product Name:1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol
CAS No:1501628-94-9
MF:C9H10ClFO
MW:188.626505374908
CID:5075996
PubChem ID:83387747
Update Time:2025-06-07
1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol Chemical and Physical Properties
Names and Identifiers
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- 1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol
-
- Inchi： 1S/C9H10ClFO/c1-5-3-4-7(10)8(6(2)12)9(5)11/h3-4,6,12H,1-2H3
- InChI Key： SWMWUVINQHPDRK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C(=C1C(C)O)F
Computed Properties
- Exact Mass: 188.0404208g/mol
- Monoisotopic Mass: 188.0404208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2
1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022JVY-5g |
1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol |
1501628-94-9 | 5g |
$444.00 | 2023-12-16 |
1-(6-Chloro-2-fluoro-3-methylphenyl)ethanol Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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